rac-(3aR,6aS)-hexahydro-2H-1lambda6-pyrrolo[3,4-d][1,2]thiazole-1,1-dione

Specification

• CAS No.: 949100-19-0
• Molecular Formula: C5H10N2O2S
• Molecular Weight: 162.21
• IUPAC Name: (3aS,6aR)-3,3a,4,5,6,6a-hexahydro-2H-pyrrolo[3,4-d][1,2]thiazole 1,1-dioxide
• Standard InChI: InChI=1S/C5H10N2O2S/c8-10(9)5-3-6-1-4(5)2-7-10/h4-7H,1-3H2/t4-,5-/m0/s1
• Standard InChI Key: WAAHHQKAZGVTHU-WHFBIAKZSA-N
• SMILES: C1C2CNS(=O)(=O)C2CN1

Introduction

rac-(3aR,6aS)-hexahydro-2H-1lambda6-pyrrolo[3,4-d]12thiazole-1,1-dione is a complex organic compound that belongs to the class of heterocyclic compounds. It features a pyrrolo[3,4-d]thiazole ring system, which is a fused ring structure consisting of a pyrrole and a thiazole ring. This compound is particularly noted for its hydrochloride salt form, which is often used in chemical synthesis and research applications.

Synthesis and Applications

The synthesis of rac-(3aR,6aS)-hexahydro-2H-1lambda6-pyrrolo[3,4-d]thiazole-1,1-dione typically involves the formation of the pyrrolo[3,4-d]thiazole core followed by reduction and oxidation steps to introduce the sulfone functionality. This compound is of interest in medicinal chemistry due to its potential biological activity, although specific applications may vary depending on ongoing research.

Synthesis Steps Overview

• Formation of the Pyrrolo[3,4-d]12thiazole Core: This involves condensation reactions between appropriate precursors.

• Reduction and Oxidation: To achieve the desired hexahydro structure and sulfone functionality.

Research Findings

Research on rac-(3aR,6aS)-hexahydro-2H-1lambda6-pyrrolo[3,4-d]thiazole-1,1-dione is ongoing, with a focus on its chemical properties and potential biological activities. The compound's unique structure suggests it could be useful in drug discovery, particularly for targeting specific enzymes or receptors.

Potential Biological Activities

• Antimicrobial Activity: Compounds with similar structures have shown activity against certain microorganisms.

• Enzyme Inhibition: The sulfone group may interact with enzymes, potentially inhibiting their activity.